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Compound of Interest

Compound Name: CL-82198

Cat. No.: B1669149 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step information for the proper disposal of

CL-82198, a selective inhibitor of matrix metalloproteinase-13 (MMP-13). In the absence of a

specific, publicly available disposal protocol, this document outlines a best-practice approach

based on general principles of laboratory safety and chemical waste management. It is crucial

to consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with all local, state, and federal regulations.

Key Properties of CL-82198 for Handling and
Disposal
A thorough understanding of a chemical's properties is the foundation of its safe management.

The following table summarizes key data for CL-82198.
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Property Value Citation

Physical Form Solid

Color Light yellow

Solubility in Water 25 mg/mL [1]

Storage Class 11 - Combustible Solids [1]

Toxicity Standard Handling (A) [1]

Storage Temperature -20°C [1]

General Disposal Protocol for CL-82198
The following protocol provides a general framework for the safe disposal of CL-82198. This

should be adapted to the specific procedures and requirements of your institution.

I. Personal Protective Equipment (PPE) and Safety Precautions

Attire: Always wear a lab coat, closed-toe shoes, and long pants.

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of damage

before use.

Eye Protection: Use safety glasses or goggles to protect against splashes.

Work Area: Conduct all handling and preparation for disposal in a well-ventilated area,

preferably within a chemical fume hood.

II. Waste Segregation and Collection

Designated Waste Containers: Use separate, clearly labeled hazardous waste containers for

solid and liquid waste.

Solid Waste:

Place all contaminated solid materials, such as unused CL-82198 powder, contaminated

personal protective equipment (gloves, etc.), weighing papers, and pipette tips, into the
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designated "Hazardous Solid Waste" container.

Liquid Waste:

Solutions containing CL-82198 should be collected in a designated "Hazardous Liquid

Waste" container.

Do not mix with other incompatible waste streams.

III. Waste Container Management

Labeling: Immediately label all waste containers with "Hazardous Waste," the full chemical

name ("CL-82198"), the approximate concentration and quantity, and the date of

accumulation.

Container Integrity: Ensure that waste containers are made of a compatible material and are

in good condition with a secure, tightly fitting lid.

Filling: Do not overfill liquid waste containers. Leave at least 10% of the container volume as

headspace to allow for expansion.

Storage: Store sealed and labeled waste containers in a designated, secure satellite

accumulation area within the laboratory. This area should be away from drains, sources of

ignition, and high-traffic areas.

IV. Arranging for Final Disposal

Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS department to schedule a waste pickup.

Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup requests

and documentation.

Maintain Records: Keep accurate records of the hazardous waste generated, including the

chemical name, quantity, and date of disposal.

Visualizing the Disposal Workflow
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The following diagram illustrates the general decision-making process and workflow for the

proper disposal of a laboratory chemical such as CL-82198.
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Caption: Workflow for the proper disposal of CL-82198.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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